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Compound of Interest

Compound Name: UCB-9260

Cat. No.: B2997626 Get Quote

This document provides crucial safety and logistical information for the proper handling and

disposal of UCB-9260. The following procedures are based on standard laboratory safety

practices for research-grade chemical compounds. Researchers, scientists, and drug

development professionals should always consult their institution's specific Environment,

Health, and Safety (EHS) guidelines and the product-specific Safety Data Sheet (SDS) before

handling or disposing of any chemical.

UCB-9260: Key Data for Handling and Storage
The following table summarizes essential quantitative data for UCB-9260, facilitating safe

storage and preparation.

Parameter Data

CAS Number 1515888-53-5

Physical Form Solid powder

Solubility
- DMSO: 85 - 125 mg/mL[1][2][3] - Water:

Insoluble[3] - Ethanol: Insoluble[3]

Storage (Powder) - -20°C: 3 years[1] - 4°C: 2 years[1]

Storage (In Solvent) - -80°C: 6 months[1][4] - -20°C: 1 month[1][4]
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Detailed Disposal Protocols
The proper disposal of UCB-9260 is critical to ensure laboratory safety and environmental

compliance. The method of disposal depends on the form of the waste: solid (neat compound),

solution (typically in DMSO), or contaminated labware.

Step 1: Risk Assessment and Personal Protective
Equipment (PPE)
Before handling UCB-9260 waste, perform a thorough risk assessment. Standard PPE for

handling potent, solid, or dissolved chemical compounds should be worn at all times. This

includes:

A properly fitted laboratory coat.

Chemical splash goggles or safety glasses.

Appropriate chemical-resistant gloves (butyl rubber is recommended for DMSO; always

check glove compatibility).[5]

Step 2: Waste Characterization and Segregation
Properly characterizing and segregating chemical waste is a fundamental principle of

laboratory safety.[6][7]

Solid UCB-9260 Waste: Characterize as solid chemical waste.

UCB-9260 in DMSO: Characterize as hazardous organic/flammable solvent waste.[5][8]

Segregation: Keep UCB-9260 waste streams separate from other types of waste, such as

aqueous, halogenated, or biohazardous waste, to prevent dangerous reactions.[6]

Step 3: Protocol for Disposing of Solid (Neat) UCB-9260
Collection: Collect any unused or waste UCB-9260 powder in a dedicated, clearly labeled

hazardous waste container.
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Container: The container must be made of a compatible material, have a secure screw-top

cap, and be in good condition.

Labeling: Label the container "Hazardous Waste" and clearly identify the contents: "Solid

UCB-9260 Waste". Include the approximate quantity.

Storage: Store the sealed container in a designated Satellite Accumulation Area until it is

collected by your institution's EHS personnel.[6]

Step 4: Protocol for Disposing of UCB-9260 in DMSO
Solution
Solutions of UCB-9260 in DMSO must be treated as a hazardous organic solvent waste

stream.[8] Do not pour this waste down the drain.[9]

Collection: Dispense all liquid waste containing UCB-9260 and DMSO into a designated

hazardous liquid waste container.

Container: Use a container approved for flammable organic solvents (e.g., a plastic-coated

glass bottle). Do not tighten the lid completely if there is a risk of pressure buildup.[8]

Labeling: Label the container "Hazardous Waste" and list all components by percentage

(e.g., "DMSO with <1% UCB-9260").

Storage: Store the sealed container in a designated Satellite Accumulation Area, ensuring it

is segregated from incompatible chemicals like acids and oxidizers.[6]

Step 5: Protocol for Disposing of Contaminated Labware
Disposable labware that has come into direct contact with UCB-9260 (e.g., pipette tips,

microcentrifuge tubes, gloves) must be disposed of as solid hazardous waste.

Collection: Place all contaminated items into a dedicated, durable, and leak-proof bag or

container.

Labeling: Clearly label the container as "Hazardous Waste: UCB-9260 Contaminated

Labware".
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Disposal: Do not mix this waste with regular trash or biohazardous waste. Store it in the

Satellite Accumulation Area for EHS pickup.

Step 6: Protocol for Decontamination of Empty Product
Containers
The original product vial is considered "empty" but may contain hazardous residue.

Decontamination: Rinse the container three times with a suitable solvent (e.g., DMSO or

another organic solvent in which UCB-9260 is soluble).

Rinsate Disposal: Collect the rinsate and dispose of it as hazardous liquid waste, as

described in Step 4.

Final Disposal: After triple-rinsing, the container can often be disposed of as non-hazardous

waste (e.g., in a broken glass box).[10] Deface the label to prevent misuse. Always confirm

this final step with your institutional EHS guidelines.

Disposal Workflow Diagram
The following diagram illustrates the decision-making process for the proper disposal of UCB-
9260 waste.
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Identify UCB-9260 Waste
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Caption: Workflow for the safe segregation and disposal of UCB-9260 waste.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 6 / 7 Tech Support

https://www.invivochem.com/ucb-9260.html
https://www.invivochem.com/ucb-9260.html
https://www.glpbio.com/kr/ucb-9260.html
https://www.selleckchem.com/products/ucb-9260.html
https://www.medchemexpress.com/ucb-9260.html
https://uwaterloo.ca/safety-office/sites/default/files/uploads/documents/dmso-v.1.0-nov2023.pdf
https://www.cwu.edu/about/offices/campus-safety/environmental-health-safety/chemical-safety-hazard-management/laboratory-hazardous-waste-disposal-guidelines.php
https://www.cwu.edu/about/offices/campus-safety/environmental-health-safety/chemical-safety-hazard-management/laboratory-hazardous-waste-disposal-guidelines.php
https://www.acewaste.com.au/properly-managing-chemical-waste-laboratories/
https://www.york.ac.uk/biology/current-students-staff/health-safety/code-lab-standards/disposal-stds/
https://www.vumc.org/safety/waste/chemical-waste-sewer-disposal
https://www.vumc.org/safety/waste/chemical-waste-sewer-disposal
https://www.nsta.org/blog/laboratory-waste-disposal-safety-protocols
https://www.benchchem.com/product/b2997626#ucb-9260-proper-disposal-procedures
https://www.benchchem.com/product/b2997626#ucb-9260-proper-disposal-procedures
https://www.benchchem.com/product/b2997626#ucb-9260-proper-disposal-procedures
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b2997626?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b2997626?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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